7,8-Dihydropteridine

• CAS No.: 54947-25-0
• Molecular Formula: C6H6N4
• Molecular Weight: 134.14 g/mol
• IUPAC Name: 7,8-dihydropteridine
• InChI: InChI=1S/C6H6N4/c1-2-9-6-5(8-1)3-7-4-10-6/h1,3-4H,2H2,(H,7,9,10)
• InChI Key: PRDGFSDICDDIFG-UHFFFAOYSA-N
• Canonical SMILES: C1C=NC2=CN=CN=C2N1

Description

7,8-Dihydropteridine is a useful research compound. Its molecular formula is C6H6N4 and its molecular weight is 134.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-4-hydroxy-6-(3-hydroxy-2-hydroxyimino-1-spirocyclohexylpropylamino)-5-nitropyrimidine (II) (500 mg) was dissolved in the minimum of 0.1M sodium hydroxide by warming on the steam bath. Sodium dithionite was added portionwise until an almost colourless solution was obtained. On cooling the dihydropteridine separated and was filtered off and purified by dissolving in 2M HCl and reprecipitated by the addition of 0.88 ammonia to pH8. On standing the dihydropteridine (I) (150 mg; yield 38%) was obtained as a pale yellow crystalline solid, m.p. >300 (decomp.).